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Compound of Interest

2-(2-Methoxyethoxy)pyrimidin-5-
Compound Name:

amine
CAS No.: 1251024-07-3
Cat. No.: B1526520

Get Quote

Executive Summary: Immediate Action Protocol

Status: Hazardous Chemical Waste (Organic Base / Irritant) Primary Directive: Do NOT

dispose of down the drain or in general trash. All waste must be segregated for high-

temperature incineration via a licensed hazardous waste contractor.

Critical "Do's and Don'ts":

DO segregate from strong acids (exothermic reaction risk) and strong oxidizers.

DO verify container integrity; check for crystallization (peroxide potential in ether side chains,
though low risk, warrants caution in aged samples).

DON'T mix with halogenated solvents unless necessary for dissolution; this complicates the
waste stream.

DON'T autoclave this waste; thermal decomposition may release toxic nitrogen oxides
(NOX).
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Chemical Profile & Hazard Identification

Rationale: Effective disposal requires understanding the molecule's reactivity and toxicological
potential. This compound combines a basic amine moiety with a glycol ether side chain.

Property Data / Specification
Chemical Name 2-(2-Methoxyethoxy)pyrimidin-5-amine
CAS Number 1251024-07-3
Molecular Formula C7H11N30:2
Molecular Weight 169.18 g/mol
Physical State Solid (typically off-white to pale yellow powder)
o o Weak Base (pKb estimated ~4-5 for
Acidity/Basicity ] o
aminopyrimidines)
- Soluble in DMSO, Methanol, Ethyl Acetate;
Solubility

Sparingly soluble in water.[1][2]

GHS Hazard Classification (Conservative Assessment): Based on Structure-Activity
Relationships (SAR) of aminopyrimidines:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[3]

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).

STOT-SE: Category 3 (May cause respiratory irritation).[3]

Reactivity: Incompatible with strong oxidizing agents and acid chlorides.[4]

Pre-Disposal Protocol: Segregation & Packaging

Expert Insight: The presence of the amine group means this compound can form salts with
acids. Accidental mixing with concentrated acid waste can generate significant heat and
spatter. The ether tail introduces a theoretical (though low) risk of peroxide formation upon
long-term storage.
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Step 1. Waste Stream Characterization

Determine the state of the waste to select the correct disposal stream.[5]
e Stream A: Pure Solid Substance

o Container: High-density polyethylene (HDPE) or amber glass jar.

o Labeling: "Hazardous Waste - Solid Organic - Toxic/lrritant.”

o Additives: None.
o Stream B: Solution (Reaction Mixtures/Mother Liquors)

o Solvent Check: Is the solvent Halogenated (DCM, Chloroform) or Non-Halogenated
(Methanol, DMSO)?

o Segregation:
» |f Halogenated: Dispose in "Halogenated Organic Waste" carboy.
= |f Non-Halogenated: Dispose in "Non-Halogenated Organic Waste" carboy.

o pH Check: If the solution is aqueous or mixed aqueous-organic, check pH. If pH < 4 or >
10, adjust to neutral (pH 6-8) carefully before adding to the main carboy to prevent drum
corrosion or unexpected reactions.

Step 2: Container Selection Strategy

e Solid Waste: Use wide-mouth HDPE jars. Avoid metal containers as amines can corrode
certain alloys over time.

e Liquid Waste: Use UN-rated safety cans or HDPE carboys with vented caps to prevent
pressure buildup from volatile solvents.

Disposal Workflow (Decision Logic)

The following decision tree illustrates the logical flow for segregating this specific compound
based on its physical state and solvent matrix.
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Waste: 2-(2-Methoxyethoxy)pyrimidin-5-amine

Determine Physical State

Solid / Powder Liquid / Solution

Segregate: Solid Hazardous Waste

(Label: Toxic/lrritant) R ST 2252

Halogenated

(e.g., DCM, CHCI3) Aqueous Buffer

Non-Halogenated
(e.g., MeOH, DMSO)

Waste Stream: Halogenated Organics Check pH

(Code: X-Halo)

If pH <4 or >10

If pH 6-8 | Neutralize to pH 6-8

Add to Aqueous/Organic Waste

Waste Stream: Non-Halogenated Organics

(High BTU Incineration)
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Figure 1: Decision logic for segregating 2-(2-Methoxyethoxy)pyrimidin-5-amine waste
streams to ensure regulatory compliance and safety.

Emergency Contingencies: Spills & Exposure

Trustworthiness requires preparation for failure. This protocol is self-validating: it assumes the
spill will occur and provides a containment strategy.

Spill Response Protocol (Small Scale < 50g/50mL)

o Stop: Cease all work. Alert nearby personnel.

o PPE Upgrade: Don double nitrile gloves (amines can permeate single layers), safety
goggles, and a lab coat. If powder is airborne, use an N95 or P100 respirator.

o Contain:
o Solid: Cover with a damp paper towel to prevent dust generation.
o Liquid: Encircle with absorbent socks or pillows.

e Clean:
o Scoop solids carefully into a waste jar.

o Wipe the area with weak acid (e.g., 1% Acetic Acid or Citric Acid) to neutralize the amine
residue.

o Follow with a water rinse, then an ethanol wipe.

o Test: Use pH paper on the surface to ensure neutrality (pH 7) before declaring the area
clean.

Regulatory Compliance & Final Disposal

US EPA/ RCRA Considerations:

e This compound is likely not a "Listed" waste (P or U list) unless specifically designated, but it
exhibits characteristics of toxicity and potentially ignitability (if in solvent).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1526520/docs?utm_src=pdf-body#operational-guide-disposal-handling-of-2-2-methoxyethoxy-pyrimidin-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 Recommended Disposal Method:Incineration with flue gas scrubbing.[6] This ensures the
destruction of the nitrogenous ring and prevents environmental leaching.

e Labeling: Labels must comply with 40 CFR 262.17(a)(5). Must state "Hazardous Waste" and
indicate the specific hazard (e.g., "Toxic," "Irritant™).

Transport (DOT):

« If shipping waste off-site, it may fall under: UN 2811, Toxic solids, organic, n.o.s. (2-(2-
Methoxyethoxy)pyrimidin-5-amine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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